Cas no 1504936-04-2 (4-bromo-3-iodo-1-methyl-1H-pyrazole)

4-Bromo-3-iodo-1-methyl-1H-pyrazole is a halogenated pyrazole derivative with significant utility in synthetic organic chemistry and pharmaceutical research. Its distinct bromo and iodo substituents at the 4- and 3-positions, respectively, enhance its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient construction of complex heterocyclic frameworks. The 1-methyl group improves stability and solubility, facilitating handling in various reaction conditions. This compound serves as a versatile intermediate for the development of agrochemicals, bioactive molecules, and functional materials. Its well-defined reactivity profile makes it a valuable building block for structure-activity relationship (SAR) studies and targeted molecular synthesis.

4-bromo-3-iodo-1-methyl-1H-pyrazole structure

1504936-04-2 structure

Product Name:4-bromo-3-iodo-1-methyl-1H-pyrazole

CAS No:1504936-04-2

MF:C₄H₄BrIN₂

MW:286.896431922913

CID:4602785

PubChem ID:79782831

Update Time:2025-10-28

4-bromo-3-iodo-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-bromo-3-iodo-1-methyl-1H-pyrazole
- Inchi： 1S/C4H4BrIN2/c1-8-2-3(5)4(6)7-8/h2H,1H3
- InChI Key： GTKBPHHQPCLNAL-UHFFFAOYSA-N
- SMILES： N1(C)C=C(Br)C(I)=N1

Computed Properties

Exact Mass: 285.86026g/mol
Monoisotopic Mass: 285.86026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 90.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 17.8Å²

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